4-[(3,4,5-trimethyl-1H-pyrazol-1-yl)carbonyl]morpholine

• IUPAC Name: morpholin-4-yl-(3,4,5-trimethylpyrazol-1-yl)methanone
• InChI: InChI=1S/C11H17N3O2/c1-8-9(2)12-14(10(8)3)11(15)13-4-6-16-7-5-13/h4-7H2,1-3H3
• InChI Key: SDHVTFRPUAQRPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C(=O)N2CCOCC2)C
• Molecular Formula: C11H17N3O2
• Molecular Weight: 223.27 g/mol

Description

4-[(3,4,5-trimethyl-1H-pyrazol-1-yl)carbonyl]morpholine, commonly known as TCM, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. TCM is a heterocyclic compound that belongs to the class of pyrazolones, and it has a molecular formula of C11H16N2O2.

Mechanism of Action

The mechanism of action of TCM is not fully understood, but it is believed to act as an inhibitor of various enzymes and proteins involved in disease progression and growth. TCM has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in inflammation and cancer progression. TCM has also been shown to inhibit the activity of histone deacetylases (HDACs), which are proteins involved in gene expression and cancer progression.
Biochemical and Physiological Effects:
TCM has been shown to have various biochemical and physiological effects on the body. In vitro studies have shown that TCM inhibits the growth of cancer cells and induces apoptosis (programmed cell death) in cancer cells. TCM has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). In addition, TCM has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using TCM in lab experiments is its high solubility in various solvents, which makes it easy to use in various assays. TCM also has a relatively low toxicity profile, which makes it safe for use in in vitro and in vivo studies. However, one of the limitations of using TCM is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on TCM. One future direction is to study the potential applications of TCM in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another future direction is to study the potential applications of TCM in the synthesis of functional materials such as metal-organic frameworks. Finally, future studies could focus on the optimization of the synthesis method for TCM to improve its yield and reduce its cost.
In conclusion, TCM is a synthetic compound that has shown promising results in various scientific research fields. Its potential applications in medicine, agriculture, and material science make it a valuable compound for further research. The mechanism of action, biochemical and physiological effects, advantages, and limitations of TCM have been discussed, and several future directions for research on TCM have been identified.

Synthesis Methods

The synthesis of TCM involves the reaction of morpholine with 3,4,5-trimethyl-1H-pyrazole-1-carbonyl chloride in the presence of a base such as triethylamine. The reaction yields TCM as a white crystalline solid with a high yield.

Scientific Research Applications

TCM has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, TCM has shown promising results in the treatment of various diseases such as cancer, inflammation, and neurological disorders. In agriculture, TCM has been used as a plant growth regulator, and it has shown significant improvement in crop yield. In material science, TCM has been used as a building block for the synthesis of various functional materials such as polymers and metal-organic frameworks.